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Compound of Interest

Compound Name: Tetradecanophenone

Cat. No.: B1347098

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for
Tetradecanophenone (CAS No. 4497-05-6), also known as Myristophenone. The information
is compiled to ensure safe laboratory practices for professionals involved in research and
development.

Section 1: GHS Hazard Identification and Classification

According to the Safety Data Sheet (SDS), Tetradecanophenone is not classified as a
hazardous substance or mixture under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.

e GHS Label Elements: No pictograms, signal word, or hazard statements are required.
o Hazards Not Otherwise Classified (HNOC): None identified.

Despite its non-hazardous classification, adherence to standard laboratory safety protocols is
essential to mitigate any potential risks.

Section 2: Physical and Chemical Properties

A summary of the key physical and chemical properties of Tetradecanophenone is presented
in the table below for easy reference.
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Property Value Source
Chemical Formula C20H320 [1]
Molecular Weight 288.47 g/mol [1]
Appearance Solid

Melting Point 46 - 52 °C (115 - 126 °F)

Boiling Point 212 °C (414 °F) at 16 hPa

Flash Point Not applicable

Water Solubility Log1oWS: -7.15 (mol/l) [1]

Octanol/Water Partition
. logP(oct/wat): 6.570 [1]
Coefficient

Section 3: Handling and Storage Protocols

Proper handling and storage are critical for maintaining the integrity of Tetradecanophenone
and ensuring a safe laboratory environment.

3.1 Personal Protective Equipment (PPE)

The following personal protective equipment should be utilized when handling
Tetradecanophenone:

o Eye Protection: Eyeshields or safety glasses.
e Hand Protection: Impervious gloves.

o Respiratory Protection: A Type N95 (US) dust mask or equivalent respirator should be used
when there is a risk of dust generation.

3.2 General Handling Protocol
e Ventilation: Work in a well-ventilated area.

« Avoid Contact: Prevent contact with skin and eyes.
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e Avoid Inhalation: Avoid breathing in dust.

e Hygiene: Practice good industrial hygiene. Wash hands after handling, and before eating,
drinking, or smoking. Contaminated clothing should be changed.[2]

3.3 Storage Conditions
o Store in a dry place with the container tightly closed.

o Storage Class: TRGS 510 Storage Class: 11 (Combustible Solids).

Section 4: Emergency and First-Aid Procedures

In the event of exposure, the following first-aid measures should be taken immediately.
4.1 First-Aid Protocol
« After Inhalation: Move the person to fresh air. If feeling unwell, consult a physician.

 In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the affected
skin area with water or shower.

o After Eye Contact: Rinse out the eyes with plenty of water. Remove contact lenses if present
and easy to do.

o After Swallowing: Make the victim drink water (two glasses at most). If the person feels
unwell, consult a doctor.

Section 5: Accidental Release and Fire-Fighting
Measures

5.1 Accidental Release Protocol

e Personnel Precautions: For non-emergency personnel, avoid substance contact and
inhalation of dust. Evacuate the danger area and consult an expert.

» Containment: Cover drains to prevent the substance from entering them.
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Cleanup: Collect the spilled material dry. Take up, bind, and pump off spills. Avoid the
generation of dust.

Disposal: Dispose of the collected material properly in accordance with local and national
regulations.

5.2 Fire-Fighting Measures

Suitable Extinguishing Media: Use water, foam, carbon dioxide (CO2), or dry powder. There
are no limitations on extinguishing agents for this substance.[2]

Special Hazards: While the substance itself is not classified as hazardous, combustible
carbon oxides may be formed in the event of a fire.[2] Vapors are heavier than air and may
spread along floors.[2] Intense heating may lead to the formation of explosive mixtures with
air.[2]

Firefighter Protection: In the event of a fire, wear a self-contained breathing apparatus.

Section 6: Toxicological and Ecological Information

Toxicological Properties: To the best of current knowledge, the chemical, physical, and
toxicological properties have not been thoroughly investigated.[2] No ingredients of this
product at levels greater than or equal to 0.1% are identified as probable, possible, or
confirmed human carcinogens by IARC, NTP, or OSHA.

Ecological Information: Do not let the product enter drains.

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of

Tetradecanophenone, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Tetradecanophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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